Cas no 2092324-23-5 (4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2092324-23-5
• MF: C₈H₂Cl₂N₂O₄
• MW: 261.018479824066
• CID: 6216815
• PubChem ID: 131348816
• Update Time: 2025-05-22

4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• 2092324-23-5
• EN300-187437

• Inchi： 1S/C8H2Cl2N2O4/c9-2-1-3(12(15)16)5(10)4-6(2)11-8(14)7(4)13/h1H,(H,11,13,14)
• InChI Key： VUVQVHWXOWQMMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=C1C(C(N2)=O)=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.9391619g/mol
• Monoisotopic Mass: 259.9391619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92Ų

Additional information on 4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione

4,7-Dichloro-5-Nitro-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

4,7-Dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione, also known by its CAS number 2092324-23-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their unique structural properties and potential biological activities. The molecule features a fused bicyclic system with two chlorine atoms at positions 4 and 7, a nitro group at position 5, and two ketone groups at positions 2 and 3. These functional groups contribute to its versatile reactivity and make it a valuable substrate for further chemical modifications.

The synthesis of 4,7-dichloro-5-nitro-2,3-dihydro-1H-indole-2,3-dione typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly effective in constructing the indole core structure and introducing the necessary substituents.

One of the most intriguing aspects of this compound is its potential in drug discovery. The presence of multiple electron-withdrawing groups (such as chlorine and nitro) makes it an attractive candidate for modulating enzyme activity or targeting specific cellular pathways. Recent studies have highlighted its ability to inhibit certain kinases involved in cancer progression. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 4,7-dichloro-5-nitro derivatives exhibit potent anti-proliferative effects against various cancer cell lines. These findings underscore the importance of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 4,7-dichloro-5-nitro has also found utility in materials science. Its rigid bicyclic structure and conjugated system make it suitable for applications in organic electronics. Researchers have investigated its use as a building block for constructing π-conjugated polymers with tailored electronic properties. A 2023 paper in Nature Communications reported that incorporating this compound into polymer frameworks significantly enhances charge transport properties, paving the way for its use in next-generation electronic devices.

The physical and chemical properties of 4,7-dichloro-5-nitro are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF). Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugation within the indole ring system.

The safety profile of this compound is another critical aspect that requires attention. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed due to its potential toxicity. Occupational exposure limits (OELs) have been established based on experimental data and risk assessments conducted by regulatory agencies such as OSHA and EU-HSE.

In conclusion, 4,7-dichloro-5-nitro-indole-dione stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.